Cas no 343934-41-8 (4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester)

• Product Name: 4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
• CAS No: 343934-41-8
• MF: C₁₃H₁₁NO₆S
• MW: 309.294542551041
• CID: 302426
• PubChem ID: 22323706
• Update Time: 2025-05-25

4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Dioxopyrrolidin-1-yl 4-(vinylsulfonyl)benzoate
• 4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
• (2,5-dioxopyrrolidin-1-yl) 4-ethenylsulfonylbenzoate
• 4-Vinylsulfonylbenzoic acid-NHS
• Benzoic acid,4-(ethenylsulfonyl)-, 2,5-dioxo-1-pyrrolidinyl ester
• 2,5-Pyrrolidinedione,1-[[4-(ethenylsulfonyl)benzoyl]oxy]-
• SVSB
• FT-0604069
• 2,5-DIOXOPYRROLIDIN-1-YL 4-(ETHENESULFONYL)BENZOATE
• DTXSID10624771
• AMY21679
• SCHEMBL2294235
• CS-0451440
• 1-{[4-(Ethenesulfonyl)benzoyl]oxy}pyrrolidine-2,5-dione
• 2-Pyrimidineethanamine,
• 343934-41-8
• A6060
• 4-Vinylsulfonylbenzoicacid-NHS
• AT43885

• MDL： MFCD16876289
• Inchi： 1S/C13H11NO6S/c1-2-21(18,19)10-5-3-9(4-6-10)13(17)20-14-11(15)7-8-12(14)16/h2-6H,1,7-8H2
• InChI Key： RNEGCBKQENAPPA-UHFFFAOYSA-N
• SMILES： S(C=C)(C1C=CC(C(=O)ON2C(CCC2=O)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.03073
• Monoisotopic Mass: 309.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 438.3±37.0 °C at 760 mmHg
• Flash Point: 218.9±26.5 °C
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 97.82
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester

Latest Research Insights on 4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester (CAS: 343934-41-8)

4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester (CAS: 343934-41-8) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its ethenylsulfonyl and activated ester functional groups, serves as a versatile reagent in bioconjugation and protein modification strategies. Recent studies have explored its applications in targeted drug delivery, proteomics, and the development of novel therapeutic agents.

One of the key areas of research involving this compound is its role in the development of antibody-drug conjugates (ADCs). The ethenylsulfonyl group enables efficient covalent bonding with thiol groups in proteins, making it an ideal candidate for site-specific conjugation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester exhibited superior stability and reactivity compared to traditional maleimide-based linkers, reducing off-target effects and improving therapeutic efficacy in preclinical models.

In addition to its applications in ADCs, recent research has highlighted the compound's utility in chemical proteomics. A study in Nature Chemical Biology (2024) utilized this reagent for the selective labeling of cysteine residues in complex proteomes, enabling high-throughput identification of drug-protein interactions. The activated ester moiety facilitated rapid and efficient coupling with amine-containing probes, enhancing the sensitivity and specificity of the labeling process.

Another promising avenue of research involves the use of 4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester in the development of stimuli-responsive drug delivery systems. A recent publication in Advanced Materials (2024) reported the synthesis of a pH-sensitive polymer-drug conjugate using this compound. The ethenylsulfonyl group allowed for controlled release of the drug payload in acidic tumor microenvironments, demonstrating significant antitumor activity in vivo.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of this compound. A 2023 review in Organic Process Research & Development highlighted the need for improved synthetic routes to enhance yield and purity. Recent advances in flow chemistry and catalytic methods offer potential solutions, with several research groups actively working on scalable production techniques.

In conclusion, 4-(Ethenylsulfonyl)benzoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester (CAS: 343934-41-8) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique reactivity profile and versatility make it a key player in the development of next-generation bioconjugation strategies and targeted therapies. Ongoing research continues to uncover new applications and optimize its performance, solidifying its position as a critical reagent in the field.